Cas no 3396-20-1 (dimethyl cyclobutane-1,2-dicarboxylate)

dimethyl cyclobutane-1,2-dicarboxylate structure
3396-20-1 structure
Product Name:dimethyl cyclobutane-1,2-dicarboxylate
CAS No:3396-20-1
MF:C8H12O4
MW:172.178483009338
MDL:MFCD01734157
CID:317419
PubChem ID:137657
Update Time:2025-09-22

dimethyl cyclobutane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedicarboxylicacid, 1,2-dimethyl ester
    • Dimethyl cyclobutane-1,2-dicarboxylate
    • TRANS-DIMETHYL CYCLOBUTANE-1,2-DICARBOXYLATE
    • FT-0694962
    • NSC527269
    • Cyclobutane-1,2-dicarboxylic acid dimethyl ester
    • PB42418
    • AS-69928
    • CYCLOBUTANE-1,2-DICARBOXYLIC ACID DIMETHYL ESTER, TRANS
    • SB22499
    • 1,2-Cyclobutanedicarboxylic acid, dimethyl ester
    • dimethyl(1R,2R)-cyclobutane-1,2-dicarboxylate
    • WEPHXFVXUXMCLE-UHFFFAOYSA-N
    • MFCD01734157
    • 3396-20-1
    • SCHEMBL8226507
    • Dimethyl 1,2-cyclobutanedicarboxylate #
    • Dimethyl cis-Cyclobutane-1,2-dicarboxylate
    • 1,2-dimethyl cyclobutane-1,2-dicarboxylate
    • NIOSH/GU1753000
    • CS-0045484
    • GU17530000
    • MFCD00029075
    • NS4GT4WQQ8
    • NSC-527269
    • SY260731
    • SY126370
    • AMY7484
    • UNII-NS4GT4WQQ8
    • Cyclobutane-1,2-dicarboxylic acid, dimethyl ester
    • Trans-1,2-cyclobutanedicarboxylic acid, dimethyl ester
    • 1,2-Cyclobutanedicarboxylic acid, 1,2-dimethyl ester
    • A912365
    • AKOS006275951
    • DTXSID90948947
    • 1,2-Cyclobutanedicarboxylic acid, dimethyl ester, cis-
    • 2607-03-6
    • Cyclobutane-1,2-dicarBOXYLIC acidDimethyl ester,Trans
    • METHYL CYCLOBUTANE-1,2-DICARBOXYLATE
    • SB22500
    • cis-Dimethyl 1,2-Cyclobutanedicarboxylate
    • FT-0697003
    • NSC 527269
    • CAA60703
    • USAF ST-7
    • 1,2-Cyclobutanedicarboxylic acid 1,2-dimethyl ester
    • DB-068912
    • 1,2-Dimethyl cis-cyclobutane-1,2-dicarboxylate
    • dimethyl cyclobutane-1,2-dicarboxylate
    • MDL: MFCD01734157
    • Inchi: 1S/C8H12O4/c1-11-7(9)5-3-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3
    • InChI Key: WEPHXFVXUXMCLE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCC1C(=O)OC)=O

Computed Properties

  • Exact Mass: 172.07356
  • Monoisotopic Mass: 172.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.177
  • Boiling Point: 225 ºC
  • Flash Point: 106 ºC
  • Refractive Index: 1.464
  • PSA: 52.6
  • LogP: 0.35860

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